Cas no 1708157-79-2 ((4,4-Difluoro-1-methylcyclohexyl)methanamine)

• Product Name: (4,4-Difluoro-1-methylcyclohexyl)methanamine
• CAS No: 1708157-79-2
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• MDL: MFCD28502757
• CID: 4612209
• PubChem ID: 86276598
• Update Time: 2025-05-20

(4,4-Difluoro-1-methylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,4-Difluoro-1-methylcyclohexyl)methanamine
• 4,4-Difluoro-1-methylcyclohexan-1-methanamine
• EN300-330221
• MFCD28502757
• 1-(4,4-difluoro-1-methylcyclohexyl)methanamine
• SY100386
• AS-52446
• AKOS027337216
• SCHEMBL24258296
• 1708157-79-2
• AB87687
• CS-0053217
• OWONXEKZPVRDKW-UHFFFAOYSA-N
• P15166

• MDL： MFCD28502757
• Inchi： 1S/C8H15F2N/c1-7(6-11)2-4-8(9,10)5-3-7/h2-6,11H2,1H3
• InChI Key： OWONXEKZPVRDKW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C)(CN)CC1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on (4,4-Difluoro-1-methylcyclohexyl)methanamine

Compound CAS No. 1708157-79-2: (4,4-Difluoro-1-methylcyclohexyl)methanamine

The compound (4,4-Difluoro-1-methylcyclohexyl)methanamine with CAS No. 1708157-79-2 is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclohexane ring structure, which is substituted with two fluorine atoms at the 4-position and a methyl group at the 1-position, along with a methanamine group attached to the cyclohexane ring. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug discovery, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds like (4,4-Difluoro-1-methylcyclohexyl)methanamine in enhancing the stability and bioavailability of pharmaceutical agents. Fluorine substitution is known to improve lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have explored the synthesis of this compound using various methodologies, including nucleophilic substitution and coupling reactions, to optimize its production efficiency and purity.

The cyclohexane ring in this compound serves as a rigid framework that can be further functionalized to create derivatives with tailored properties. For instance, modifications to the methanamine group or the fluorine substituents can lead to compounds with enhanced catalytic activity or improved solubility. These derivatives have been studied in the context of catalysis, where they exhibit potential as organocatalysts in asymmetric synthesis reactions.

In terms of applications, (4,4-Difluoro-1-methylcyclohexyl)methanamine has shown promise in the development of advanced polymers and materials. Its unique structure allows for the formation of cross-linked networks with superior mechanical properties, making it a candidate for use in high-performance composites and adhesives. Additionally, its ability to act as a precursor for other functional materials has been explored in recent research papers.

From an environmental standpoint, understanding the degradation pathways and ecological impact of (4,4-Difluoro-1-methylcyclohexyl)methanamine is crucial for its sustainable use. Studies have indicated that this compound undergoes biodegradation under specific conditions, though further research is needed to fully characterize its environmental fate and toxicity.

Looking ahead, the versatility of (4,4-Difluoro-1-methylcyclohexyl)methanamine positions it as a valuable building block in organic synthesis. Its ability to participate in diverse chemical reactions makes it a candidate for exploring new synthetic routes to complex molecules. Researchers are also investigating its potential as a chiral auxiliary or ligand in asymmetric catalysis, where its stereochemical properties could play a pivotal role.

In conclusion, (4,4-Difluoro-1-methylcyclohexyl)methanamine (CAS No. 1708157-79-2) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and chemical properties make it an intriguing subject for both fundamental research and applied studies. As advancements in synthetic methods and material science continue to unfold, this compound is likely to find new applications that further highlight its importance in modern chemistry.